Cas no 86405-43-8 (3-(pyridine-4-amido)benzoic acid)
3-(pyridine-4-amido)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(ISONICOTINOYLAMINO)BENZOIC ACID
- 3-(pyridine-4-amido)benzoic acid
- MFCD03013021
- 3-(pyridine-4-amido)benzoicacid
- DB-088160
- Z228589400
- AKOS000137740
- 3-(pyridine-4-carbonylamino)benzoic Acid
- 3-(isonicotinoylamino)benzenecarboxylic acid
- EN300-30569
- CS-0345397
- 86405-43-8
- SCHEMBL11083807
- LDA40543
- 3-(Isonicotinamido)benzoic acid
- 11P-304S
-
- MDL: MFCD03013021
- Inchi: 1S/C13H10N2O3/c16-12(9-4-6-14-7-5-9)15-11-3-1-2-10(8-11)13(17)18/h1-8H,(H,15,16)(H,17,18)
- InChI Key: MCLRAQYEHWJHFQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN=CC=1)NC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 242.06914219Da
- Monoisotopic Mass: 242.06914219Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 79.3Ų
3-(pyridine-4-amido)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-30569-0.05g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 90% | 0.05g |
$246.0 | 2023-09-05 | |
| Enamine | EN300-30569-0.1g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 90% | 0.1g |
$365.0 | 2023-09-05 | |
| Enamine | EN300-30569-0.25g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 90% | 0.25g |
$522.0 | 2023-09-05 | |
| Enamine | EN300-30569-0.5g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 90% | 0.5g |
$822.0 | 2023-09-05 | |
| Enamine | EN300-30569-1.0g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 1.0g |
$1054.0 | 2023-02-14 | ||
| Enamine | EN300-30569-2.5g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 90% | 2.5g |
$2240.0 | 2023-09-05 | |
| Enamine | EN300-30569-5.0g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 5.0g |
$4214.0 | 2023-02-14 | ||
| Enamine | EN300-30569-10.0g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 10.0g |
$7899.0 | 2023-02-14 | ||
| Enamine | EN300-30569-1g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 90% | 1g |
$1054.0 | 2023-09-05 | |
| Enamine | EN300-30569-5g |
3-(pyridine-4-amido)benzoic acid |
86405-43-8 | 90% | 5g |
$4214.0 | 2023-09-05 |
3-(pyridine-4-amido)benzoic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(pyridine-4-amido)benzoic acid
3-(pyridine-4-amido)benzoic acid (CAS No. 86405-43-8): A Comprehensive Overview
3-(pyridine-4-amido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 86405-43-8, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered considerable attention due to its versatile applications and potential in drug development. Its unique structural properties, combining a benzoic acid moiety with a pyridine-4-amido group, make it a valuable intermediate in synthesizing various bioactive molecules.
The benzoic acid backbone is well-known for its role in the pharmaceutical industry, often serving as a key structural component in drugs that exhibit anti-inflammatory, analgesic, and antimicrobial properties. The introduction of the pyridine-4-amido group into this framework enhances the compound's solubility and bioavailability, making it an attractive candidate for further medicinal chemistry exploration.
Recent studies have highlighted the potential of 3-(pyridine-4-amido)benzoic acid in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in synthesizing small-molecule inhibitors targeting various enzymatic pathways. These inhibitors have shown promise in preclinical trials for their ability to modulate inflammatory responses and regulate metabolic processes.
One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple binding sites. The pyridine ring provides a hydrogen bond donor/acceptor interface, while the benzoic acid moiety can engage in hydrophobic interactions. This dual functionality has been exploited to design molecules that exhibit high selectivity and potency against specific disease targets.
In addition to its pharmaceutical applications, 3-(pyridine-4-amido)benzoic acid has found utility in materials science and chemical synthesis. Its structural features make it a suitable candidate for developing organic semiconductors and ligands for catalytic processes. The compound's stability under various conditions further enhances its appeal as a building block in synthetic chemistry.
The synthesis of 3-(pyridine-4-amido)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
Evaluation of 3-(pyridine-4-amido)benzoic acid in cellular and animal models has revealed intriguing biological activities. Studies have demonstrated its potential as an antioxidant, capable of scavenging reactive oxygen species and protecting cells from oxidative damage. Furthermore, its interaction with nuclear receptors has been explored, suggesting a role in modulating gene expression related to inflammation and lipid metabolism.
The compound's pharmacokinetic profile has also been extensively studied. Its favorable solubility profile allows for efficient absorption and distribution throughout the body, while its moderate metabolic clearance ensures prolonged half-life. These characteristics make it an ideal candidate for oral administration in drug formulations.
Future research directions for 3-(pyridine-4-amido)benzoic acid include exploring its potential in treating chronic diseases such as diabetes and cardiovascular disorders. The compound's ability to modulate key metabolic pathways positions it as a promising candidate for developing next-generation therapeutics. Additionally, computational modeling and artificial intelligence-driven drug design are being leveraged to identify novel derivatives with enhanced biological activity.
The industrial production of 3-(pyridine-4-amido)benzoic acid is also gaining momentum, with several pharmaceutical companies investing in scalable synthetic routes. The demand for high-quality intermediates like this compound is expected to rise as more research focuses on developing targeted therapies with minimal side effects.
In conclusion, 3-(pyridine-4-amido)benzoic acid (CAS No. 86405-43-8) represents a significant advancement in both pharmaceutical chemistry and materials science. Its unique structural features, coupled with its diverse range of applications, make it a cornerstone compound in modern drug development. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly vital role in addressing some of the most pressing challenges in medicine today.
86405-43-8 (3-(pyridine-4-amido)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)